

Linetastine Dosing Data from Preclinical Studies

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Linetastine

CAS No.: 110501-66-1

Cat. No.: S1481853

Get Quote

The table below summarizes key quantitative data on **linetastine's** efficacy and duration of action from guinea pig studies [1].

Study Model	Measured Effect	Effective Dose (p.o.)	Dosing Frequency & Duration	Key Findings
Actively sensitized guinea pigs	Inhibition of leukotriene (LTB ₄ , LTC ₄) production in lungs	1-10 mg/kg	Single dose; or once daily for 7 days	Effect of a 3.2 mg/kg dose lasted >16 hours ; effects were neither tachyphylactic nor cumulative with repeated dosing.
Guinea pigs	Inhibition of histamine-induced bronchoconstriction	1-10 mg/kg	Single dose; or once daily for 7 days	Dose-dependent inhibition; effect lasted >24 hours ; repeated dosing showed same effect as single administration.

Experimental Protocols & Methodologies

For researchers looking to validate or build upon these findings, here are the core methodologies from the cited studies.

1. Protocol: Inhibition of Leukotriene Release from Human Leukocytes [1]

- **Objective:** To evaluate the direct 5-lipoxygenase (5-LOX) inhibitory activity of **linetastine** and its active metabolite, TMK777.
- **Cell Preparation:** Isolate human peripheral leukocytes.
- **Stimulation:** Use calcium ionophore (e.g., A23187) to activate the 5-LOX pathway.
- **Drug Incubation:** Pre-incubate cells with **linetastine**, TMK777, or a comparator drug (e.g., azelastine).
- **Measurement:** Quantify the concentrations of Leukotrienes B₄ (LTB₄) and C₄ (LTC₄) in the supernatant using a specific immunoassay (like ELISA).
- **Data Analysis:** Calculate IC₅₀ values (the concentration that inhibits 50% of leukotriene release).

2. Protocol: In Vivo Antihistamine Activity in Guinea Pigs [1]

- **Objective:** To assess the potency and duration of **linetastine**'s protective effect against histamine-induced bronchoconstriction.
- **Animal Model:** Use guinea pigs, a standard model for airway reactivity.
- **Sensitization & Challenge:** For late asthmatic response studies, actively sensitize animals and challenge with an allergen.
- **Drug Administration:** Administer **linetastine** orally (1-10 mg/kg) in a single dose or repeatedly once daily for 7 days.
- **Measurement:** Measure increases in respiratory resistance following histamine challenge or allergen exposure.
- **Data Analysis:** Determine the dose-dependency and time course of the protective effect.

FAQ for Researchers


Q: What is the recommended dosing frequency for linetastine in animal studies? A: Based on the available data, a **once-daily oral dosing regimen** is sufficient. Studies showed that a single dose's effects lasted over 16-24 hours, and efficacy was maintained with once-daily dosing over 7 days without evidence of tolerance (tachyphylaxis) or drug accumulation [1].

Q: How does linetastine's mechanism of action influence dosing strategy? A: **Linetastine** has a dual mechanism: it inhibits leukotriene production (5-LOX inhibitor) and acts as a histamine receptor antagonist [1] [2]. The fact that both activities were observed at similar dose ranges and had long durations supports a simple, infrequent dosing schedule.

Q: Why is there no human dosing information for linetastine? A: **Linetastine** was discontinued from clinical development. The database from AdisInsight shows its highest development phase was "Discontinued" for conditions like asthma and allergic rhinitis as of November 2007 [3].

Experimental Workflow for Dose Optimization

The following diagram maps out the logical workflow for establishing a dosing regimen, based on the pathway reflected in the **linetastine** studies and modern oncology dose optimization principles [4] [5].



[Click to download full resolution via product page](#)

Key Considerations for Modern Dose Optimization

While **linetastine** data is historical, current oncology drug development emphasizes moving away from the Maximum Tolerated Dose (MTD) strategy used for chemotherapies [5]. For targeted agents, the goal is to

find the **optimal biologic dose** that saturates the target with minimal toxicity, a principle championed by initiatives like the FDA's **Project Optimus** [5]. Although **linetastine** is not an anticancer drug, this modern framework is relevant for all targeted therapeutic development.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. 5-Lipoxygenase inhibitory and antihistamine activities of linetastine [pubmed.ncbi.nlm.nih.gov]
2. | Histamine Receptor | LTR | Lipoxygenase | TargetMol Linetastine [targetmol.com]
3. - AdisInsight Linetastine [adis.springer.com]
4. Improving the Dosing Schedules of Targeted Anticancer ... [pmc.ncbi.nlm.nih.gov]
5. Toward Improved Dosing in the Precision Oncology Era [cancertodaymag.org]

To cite this document: Smolecule. [Linetastine Dosing Data from Preclinical Studies]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b1481853#linetastine-dosing-frequency-optimization>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com